Methyldelta-piperidinovalerate
Cat. No. B8441897
M. Wt: 199.29 g/mol
InChI Key: FYXPGVQYAFYJIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04042694
Procedure details
23.5 g. (0.117 mole) of methyl δ-piperidinovalerate was dissolved in a combination of 125 ml. of concentrated hydrochloric acid and 125 ml. of water and refluxed with stirring for 16 hours. The excess water was removed using reduced pressure (water aspirator) to give a semi-solid residue which was triturated with acetone, filtered and dried. 21.0 g. (79%) of colorless crystals of δ-piperidinovaleric acid hydrochloride was obtained with a m.p. of 202°-204° C.
Identifiers
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REACTION_CXSMILES
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[N:1]1([CH2:7][CH2:8][CH2:9][CH2:10][C:11]([O:13]C)=[O:12])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[ClH:15]>O>[ClH:15].[N:1]1([CH2:7][CH2:8][CH2:9][CH2:10][C:11]([OH:13])=[O:12])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.117 mol
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Type
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reactant
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Smiles
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N1(CCCCC1)CCCCC(=O)OC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The excess water was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a semi-solid residue which
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CUSTOM
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Type
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CUSTOM
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Details
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was triturated with acetone
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 79% |
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Name
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|
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Type
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product
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Smiles
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Cl.N1(CCCCC1)CCCCC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
